Cas no 61413-70-5 (Chloromethyl octanoate)
Chloromethyl octanoate structure
Product Name:Chloromethyl octanoate
CAS No:61413-70-5
MF:C9H17ClO2
MW:192.683082342148
MDL:MFCD18431376
CID:480425
PubChem ID:525231
Update Time:2025-04-19
Chloromethyl octanoate Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, chloromethyl ester
- chloromethyl octanoate
- chloromethyl n-octanoate
- JRCUJOMLYAQHDP-UHFFFAOYSA-N
- chloromethyl caprylate
- octanoyloxymethyl chloride
- SCHEMBL353797
- 61413-70-5
- AKOS037645533
- BCP32486
- AS-61240
- Octanoic acid, chloromethyl este
- Chloromethyl octanoate;Octanoic acid, chloromethyl ester
- DTXSID70335452
- E87763
- Chloromethyl octanoate
-
- MDL： MFCD18431376
- Inchi： 1S/C9H17ClO2/c1-2-3-4-5-6-7-9(11)12-8-10/h2-8H2,1H3
- InChI Key： JRCUJOMLYAQHDP-UHFFFAOYSA-N
- SMILES： ClCOC(CCCCCCC)=O
Computed Properties
- Exact Mass: 192.09181
- Monoisotopic Mass: 192.0917075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.8
Experimental Properties
- PSA: 26.3
Chloromethyl octanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O906976-1g |
Octanoic acid, chloromethyl ester |
61413-70-5 | 95% | 1g |
4,044.60 | 2021-05-17 | |
| eNovation Chemicals LLC | D753125-1g |
Octanoic acid, chloromethyl ester |
61413-70-5 | 95% | 1g |
$245 | 2023-09-02 | |
| 1PlusChem | 1P01DUTW-100mg |
Octanoic acid, chloromethyl ester |
61413-70-5 | 97% | 100mg |
$46.00 | 2024-04-22 | |
| 1PlusChem | 1P01DUTW-250mg |
Octanoic acid, chloromethyl ester |
61413-70-5 | 97% | 250mg |
$78.00 | 2024-04-22 | |
| 1PlusChem | 1P01DUTW-1g |
Octanoic acid, chloromethyl ester |
61413-70-5 | 97% | 1g |
$209.00 | 2024-04-22 | |
| A2B Chem LLC | AX25300-100mg |
Octanoic acid, chloromethyl ester |
61413-70-5 | 97% | 100mg |
$37.00 | 2024-04-19 | |
| A2B Chem LLC | AX25300-250mg |
Octanoic acid, chloromethyl ester |
61413-70-5 | 97% | 250mg |
$63.00 | 2024-04-19 | |
| A2B Chem LLC | AX25300-1g |
Octanoic acid, chloromethyl ester |
61413-70-5 | 97% | 1g |
$168.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651241-1g |
Chloromethyl octanoate |
61413-70-5 | 98% | 1g |
￥3312.00 | 2024-05-06 | |
| eNovation Chemicals LLC | D753125-1g |
Octanoic acid, chloromethyl ester |
61413-70-5 | 95% | 1g |
$760 | 2025-02-26 |
Chloromethyl octanoate Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
3. Diterpenoids
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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